Cas no 103654-44-0 (Pyridine,2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product name: Pyridine,2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 103654-44-0
• MF: C₁₈H₁₃N₅S
• MW: 331.39432
• CID: 233518
• PubChem ID: 11971503

Pyridine,2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• 2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]pyridine
• DTXSID10145976
• Pyridine, 2-((4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-
• 103654-44-0
• 2-((4-Phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)pyridine

• Inchi： InChI=1S/C18H13N5S/c1-2-6-15(7-3-1)23-17(14-9-12-19-13-10-14)21-22-18(23)24-16-8-4-5-11-20-16/h1-13H
• InChI Key： WETRVJGHSSLIOL-UHFFFAOYSA-N
• SMILES： C1=CC=C(SC2=NN=C(C3=CC=NC=C3)N2C2=CC=CC=C2)N=C1

Computed Properties

• Exact Mass: 331.08939
• Monoisotopic Mass: 331.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 56.49